Cas no 2225142-19-6 (9-azabicyclo4.2.1nonan-2-ol hydrochloride)

• Product Name: 9-azabicyclo4.2.1nonan-2-ol hydrochloride
• CAS No: 2225142-19-6
• MF: C₈H₁₆ClNO
• MW: 177.671741485596
• CID: 5992474
• PubChem ID: 137951380
• Update Time: 2025-06-15

9-azabicyclo4.2.1nonan-2-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 9-azabicyclo[4.2.1]nonan-2-ol hydrochloride
• 9-azabicyclo4.2.1nonan-2-ol hydrochloride
• EN300-1721066
• starbld0036270
• Z3219595348
• 9-azabicyclo[4.2.1]nonan-2-ol;hydrochloride
• 2225142-19-6

• Inchi： 1S/C8H15NO.ClH/c10-8-3-1-2-6-4-5-7(8)9-6;/h6-10H,1-5H2;1H
• InChI Key： NGDXQFWCFRTIQY-UHFFFAOYSA-N
• SMILES： Cl.OC1CCCC2CCC1N2

Computed Properties

• Exact Mass: 177.0920418g/mol
• Monoisotopic Mass: 177.0920418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 32.3Ų

Additional information on 9-azabicyclo4.2.1nonan-2-ol hydrochloride

Comprehensive Overview of 9-azabicyclo[4.2.1]nonan-2-ol hydrochloride (CAS No. 2225142-19-6): Properties, Applications, and Research Insights

The compound 9-azabicyclo[4.2.1]nonan-2-ol hydrochloride (CAS No. 2225142-19-6) is a structurally unique bicyclic amine derivative that has garnered significant attention in pharmaceutical and chemical research. Its molecular framework, featuring a bridged azabicyclo core, positions it as a versatile intermediate for drug discovery and organic synthesis. This article delves into its chemical properties, potential applications, and relevance to current scientific trends, addressing common queries such as "What is 9-azabicyclo[4.2.1]nonan-2-ol hydrochloride used for?" and "How is CAS 2225142-19-6 synthesized?".

Chemically, 9-azabicyclo[4.2.1]nonan-2-ol hydrochloride belongs to the class of azabicyclic compounds, which are renowned for their conformational rigidity and ability to modulate biological targets. The hydrochloride salt form enhances its solubility, making it suitable for aqueous-based reactions and formulations. Researchers often explore its utility in designing central nervous system (CNS) therapeutics, owing to the structural similarity of its azabicyclo moiety to bioactive alkaloids. Recent studies highlight its potential as a precursor for neuromodulators and enzyme inhibitors, aligning with the growing demand for precision medicine.

In the context of synthetic chemistry, the preparation of CAS 2225142-19-6 typically involves multi-step organic transformations, including ring-closing metathesis or reductive amination. These methods are frequently optimized to improve yield and purity, addressing the industrial need for scalable processes. Notably, the compound's stereochemistry plays a critical role in its reactivity, prompting discussions on "chiral resolution techniques for 9-azabicyclo derivatives" in academic forums.

From an application standpoint, 9-azabicyclo[4.2.1]nonan-2-ol hydrochloride is investigated for its role in peptide mimetics and catalysis. Its rigid structure serves as a scaffold for stabilizing peptide conformations, a hot topic in biologics development. Additionally, its incorporation into ligand design for asymmetric synthesis resonates with the pharmaceutical industry's focus on green chemistry and atom economy.

The compound's relevance extends to computational chemistry, where molecular modeling studies predict its interactions with proteins and receptors. Such insights are pivotal for drug repurposing initiatives, a trending area in AI-driven drug discovery. Queries like "Can CAS 2225142-19-6 be used in machine learning for drug design?" reflect the intersection of chemistry and technology.

Quality control and analytical characterization of 9-azabicyclo[4.2.1]nonan-2-ol hydrochloride involve advanced techniques such as HPLC, NMR spectroscopy, and mass spectrometry. These methods ensure compliance with regulatory standards, particularly for high-purity reagents used in preclinical research. The compound's stability under varying pH and temperature conditions is also a subject of optimization, catering to formulations requiring enhanced bioavailability.

In summary, 9-azabicyclo[4.2.1]nonan-2-ol hydrochloride (CAS No. 2225142-19-6) exemplifies the synergy between structural complexity and functional versatility. Its applications span medicinal chemistry, catalysis, and material science, addressing contemporary challenges in sustainable synthesis and therapeutic innovation. As research progresses, this compound is poised to remain a focal point for interdisciplinary scientific exploration.